Cas no 1628507-89-0 (1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid)

• Product Name: 1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid
• CAS No: 1628507-89-0
• MF: C₁₁H₁₃BO₄
• MW: 220.029523611069
• MDL: MFCD21609531
• CID: 4609777
• Update Time: 2025-07-19

1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Dihydroxyboranyl)-3-methylphenyl]cyclopropane-1-carboxylic acid
• 1-(4-borono-3-methylphenyl)cyclopropane-1-carboxylic acid
• 1-(4-Borono-3-methylphenyl)cyclopropanecarboxylic acid
• W2867
• 1-[4-(dihydroxyboranyl)-3-methylphenyl]cyclo-propane-1-carboxylic acid
• 1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid

• MDL： MFCD21609531
• Inchi： 1S/C11H13BO4/c1-7-6-8(2-3-9(7)12(15)16)11(4-5-11)10(13)14/h2-3,6,15-16H,4-5H2,1H3,(H,13,14)
• InChI Key： GNYDSCKYOPJKTK-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(B(O)O)=C(C)C=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 446.9±55.0 °C at 760 mmHg
• Flash Point: 310.9±32.9 °C

1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid

Professional Introduction to 1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic Acid (CAS No: 1628507-89-0)

1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid, identified by its CAS number 1628507-89-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its cyclopropane ring structure, which is appended with a phenyl group and a boranyl substituent. The presence of hydroxyl groups on the boranyl moiety introduces unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid is particularly intriguing due to the combination of the cyclopropane ring and the boranyl group. The cyclopropane ring is known for its high ring strain, which can be exploited in various chemical transformations, while the boranyl group offers opportunities for further functionalization via cross-coupling reactions. These properties have positioned this compound as a promising candidate in the synthesis of complex molecules, including potential pharmaceuticals.

In recent years, there has been a surge in research focused on the development of novel boron-containing compounds for medicinal applications. Boronate esters and boronic acids, in particular, have shown considerable promise in both diagnostics and therapeutics. The hydroxyl groups in 1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid provide a versatile platform for the introduction of such functional groups, enabling the synthesis of derivatives with tailored properties.

The utility of this compound extends beyond its structural features. Its incorporation into drug-like molecules has been explored in several cutting-edge research projects. For instance, studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The ability to modify the phenyl and boranyl portions of the molecule allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, making it an attractive scaffold for medicinal chemists.

One notable application of 1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid is in the development of imaging agents. Boron neutron capture therapy (BNCT) is an emerging modality for cancer treatment that relies on the selective accumulation of boron compounds in tumor tissues. The boranyl group in this compound makes it a suitable candidate for such applications, as it can be incorporated into molecules designed to enhance tumor-specific targeting.

The synthesis of 1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid involves multi-step organic transformations that highlight its synthetic complexity. The process typically begins with the preparation of a suitable phenyl derivative, followed by functionalization with a boranyl group. The hydroxyl groups are then introduced through selective oxidation or other methods. This synthetic route underscores the compound's importance as a building block in advanced chemical synthesis.

The reactivity of 1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid has also been leveraged in polymer chemistry. Boron-containing monomers can be polymerized to produce materials with unique properties, such as enhanced thermal stability or biodegradability. The cyclopropane ring's strain can contribute to interesting mechanical properties in these polymers, opening up possibilities for applications in materials science.

In conclusion, 1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid (CAS No: 1628507-89-0) represents a fascinating intersection of structural complexity and functional versatility. Its potential applications span across pharmaceuticals, diagnostics, and materials science, driven by its unique structural features and reactivity. As research continues to uncover new methodologies for its utilization, this compound is poised to play an increasingly significant role in advancing scientific and technological innovation.